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Compound of Interest

Compound Name: 3-Methyl-2-penten-1-ol

CAS No.: 30801-95-7

Cat. No.: B3423572

Get Quote

Prepared by the Office of Senior Application Scientists

Welcome to the comprehensive technical guide for the storage and handling of 3-Methyl-2-
penten-1-ol (CAS No: 2747-48-0, 30801-95-7). This document is intended for researchers,

scientists, and drug development professionals who utilize this versatile allylic alcohol in their

experiments. Our goal is to provide not just procedural steps, but the scientific rationale behind

them, ensuring the integrity of your experiments and the safety of your laboratory personnel.

Compound Profile and Physicochemical Properties
3-Methyl-2-penten-1-ol is an organic compound featuring a primary allylic alcohol functional

group.[1] This structure is the key to both its synthetic utility and its specific handling

requirements. The presence of both a hydroxyl group and a carbon-carbon double bond

dictates its reactivity, making it susceptible to oxidation, esterification, and addition reactions.[1]

Table 1: Physicochemical Data for 3-Methyl-2-penten-1-ol
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Property Value Source

Molecular Formula C₆H₁₂O [2][3]

Molecular Weight 100.16 g/mol [2][4]

Appearance Colorless Liquid [5]

Boiling Point ~153 °C (literature values vary) [6]

Density ~0.875 g/mL at 20 °C [6]

Flash Point ~64 °C

| IUPAC Name | (E)-3-methylpent-2-en-1-ol |[2] |

GHS Hazard Information and Personal Protective
Equipment (PPE)
Understanding the inherent hazards of 3-Methyl-2-penten-1-ol is fundamental to its safe

handling. The compound is classified as a flammable liquid and an irritant.[2][4]

GHS Hazard Statements:

H226: Flammable liquid and vapor.[2][4]

H315: Causes skin irritation.[2][4]

H319: Causes serious eye irritation.[2][4]

H335: May cause respiratory irritation.[2][4]

Adherence to proper PPE protocols is mandatory. The following table outlines the minimum

required equipment when handling this chemical.

Table 2: Mandatory Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles
or face shield.

Protects against splashes
that can cause serious eye
irritation.[7]

Skin Protection
Nitrile or butyl rubber gloves.

Flame-retardant lab coat.

Prevents skin contact, which

can cause irritation.[7] Flame-

retardant clothing is required

due to the material's

flammability.

Respiratory Protection
Use only in a well-ventilated

area or chemical fume hood.

Avoids inhalation of vapors,

which can cause respiratory

tract irritation.[7][8]

| General Hygiene | Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area. | Prevents accidental ingestion and contamination.[9][10] |

Storage and Handling: Frequently Asked Questions
(FAQs)
Proper storage is critical to maintaining the purity and stability of 3-Methyl-2-penten-1-ol.
Improper conditions can lead to degradation, compromising experimental results.

Q: What is the optimal temperature for storing 3-Methyl-2-penten-1-ol? A: Store the compound

in a cool, well-ventilated place, typically below +30°C.[6] It should be kept away from heat,

sparks, open flames, and other ignition sources.[11][12] Refrigeration is acceptable, but ensure

the container is tightly sealed to prevent the absorption of atmospheric moisture.

Q: What type of container should be used? A: Use a tightly sealed, properly labeled container,

preferably the original manufacturer's packaging. For aliquots, use glass bottles with secure

caps. Ensure the container is bonded and grounded when transferring large quantities to

prevent static discharge.[7][9][12]

Q: Is an inert atmosphere required for storage? A: While stable under normal conditions, long-

term storage under an inert atmosphere (e.g., nitrogen or argon) is a best practice. The allylic
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alcohol functionality is susceptible to slow oxidation by atmospheric oxygen, which can

generate aldehyde or carboxylic acid impurities over time. For high-purity applications,

blanketing the container with an inert gas is strongly recommended.[8]

Q: What substances are incompatible with 3-Methyl-2-penten-1-ol? A: Avoid contact with

strong oxidizing agents, as they can cause a vigorous, potentially exothermic reaction.[8][13]

Also, keep it away from strong acids, which can catalyze isomerization or polymerization

reactions.

Q: What are the visual signs of compound degradation? A: Pure 3-Methyl-2-penten-1-ol is a

colorless liquid. The development of a yellow tint or an increase in viscosity may indicate

oxidation or polymerization. The presence of a sharp, acrid odor different from its characteristic

scent could also signify the formation of degradation products like aldehydes. If degradation is

suspected, it is crucial to verify the purity analytically before use.

Troubleshooting Experimental Issues
This section addresses common problems encountered during the use of 3-Methyl-2-penten-
1-ol in experimental settings.

Q: My reaction is giving low yields or unexpected byproducts. Could the starting material be the

issue? A: Yes, this is a common problem stemming from degraded starting material. The

primary hydroxyl group can oxidize to an aldehyde (3-methyl-2-pentenal), which can undergo

subsequent reactions.[1] Furthermore, trace acidic impurities can catalyze the rearrangement

of the double bond.

Troubleshooting Step 1: Verify the purity of your 3-Methyl-2-penten-1-ol using Gas

Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR)

spectroscopy.[14]

Troubleshooting Step 2: If impurities are detected, purify the compound using the vacuum

distillation protocol provided in Section 5.

Troubleshooting Step 3: Always use freshly opened or recently purified material for sensitive

reactions.
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Q: The compound turned slightly yellow after being stored for several months. Can I still use it?

A: A yellow color is a strong indicator of oxidation. While the material might still be

predominantly the desired alcohol, the presence of aldehyde and other impurities can interfere

with many reactions, particularly those involving sensitive catalysts (e.g., organometallics) or

stoichiometric reagents. It is highly recommended to purify the material before use.

Q: I observed polymerization in my reaction flask upon heating. Why did this happen? A: 3-
Methyl-2-penten-1-ol, like many unsaturated compounds, can be susceptible to

polymerization, especially at elevated temperatures or in the presence of acid or radical

initiators.[15]

Causality: The double bond in the molecule can be activated to form polymers. This process

is accelerated by heat and catalytic impurities.

Preventative Measures: When heating is required, do so under controlled conditions (e.g., oil

bath with a temperature controller) and under an inert atmosphere. Avoid excessively high

temperatures and ensure all reactants and solvents are free from acidic or peroxide

impurities.

Experimental Protocol: Purification by Vacuum
Distillation
If the purity of 3-Methyl-2-penten-1-ol is compromised, vacuum distillation is an effective

method for purification, as it allows for distillation at a lower temperature, minimizing the risk of

thermal degradation.[16]

Materials:

Crude or degraded 3-Methyl-2-penten-1-ol

Round-bottom flask

Short-path distillation head with a thermometer

Condenser and receiving flask

Vacuum source with a pressure gauge
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Heating mantle with magnetic stirring

Boiling chips or magnetic stir bar

Procedure:

Apparatus Setup: Assemble the vacuum distillation apparatus. Ensure all glass joints are

clean and properly sealed with vacuum grease.

Charging the Flask: Add the crude 3-Methyl-2-penten-1-ol and a magnetic stir bar or boiling

chips to the round-bottom flask. Do not fill the flask more than two-thirds of its volume.[16]

Applying Vacuum: Begin stirring and slowly apply vacuum to the system. A gradual reduction

in pressure helps to prevent bumping.

Heating: Once a stable vacuum is achieved, begin to gently heat the flask.

Collecting Fractions: Monitor the temperature at the distillation head. Collect and discard any

initial low-boiling fractions (forerun).

Product Collection: Collect the main fraction distilling at a constant temperature and

pressure. The expected boiling point will be significantly lower than the atmospheric boiling

point.

Shutdown: Once the distillation is complete, turn off the heat and allow the system to cool

completely before slowly re-introducing air.

Purity Verification: Analyze the purified product by GC-MS or NMR to confirm its purity before

storage.[16]

Visualization of Workflows
The following diagrams illustrate key decision-making processes for the safe handling and

troubleshooting of 3-Methyl-2-penten-1-ol.
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Caption: Safe handling workflow for 3-Methyl-2-penten-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b3423572
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-2-penten-1-ol
https://webbook.nist.gov/cgi/cbook.cgi?ID=T999934815
https://pubchem.ncbi.nlm.nih.gov/compound/151039
https://en.wikipedia.org/wiki/3-Methyl-2-pentanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2183538.htm
https://www.fishersci.ca/store/msds?partNumber=AC438440100&productDescription=3-methyl-3-penten-2-one-98-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AC438440100&productDescription=3-METHYL-3-PENTEN-2-ONE%2C+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-3methyl3penten2one-CASNO-565-62-4671C-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAB2089306&productDescription=3-METHYL-1-PENTEN-3-OL+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/556-82-1-A0005300-GB-en.pdf
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/68490?userType=undefined
https://www.godavaribiorefineries.com/sites/default/files/3-Methyl-3-Penten-2-One_MPO.pdf
https://pdf.benchchem.com/7765/A_Comparative_Guide_to_the_Analytical_Techniques_for_3_Methyl_3_penten_2_one.pdf
https://www.chemicalbook.com/article/3-methyl-2-penten-4-yn-1-ol-properties-and-production-process.htm
https://www.chemicalbook.com/article/3-methyl-2-penten-4-yn-1-ol-properties-and-production-process.htm
https://pdf.benchchem.com/7765/Technical_Support_Center_Purification_of_Crude_3_Methyl_3_penten_2_one.pdf
https://www.benchchem.com/product/b3423572/docs#technical-support-center-3-methyl-2-penten-1-ol
https://www.benchchem.com/product/b3423572/docs#technical-support-center-3-methyl-2-penten-1-ol
https://www.benchchem.com/product/b3423572/docs#technical-support-center-3-methyl-2-penten-1-ol
https://www.benchchem.com/product/b3423572/docs#technical-support-center-3-methyl-2-penten-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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